
NP-1815-PX: A Technical Guide to Solubility and
Stability in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NP-1815-PX

Cat. No.: B8421164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and stability

of the P2X4 receptor antagonist, NP-1815-PX, in dimethyl sulfoxide (DMSO). The data and

protocols presented herein are essential for the accurate preparation, storage, and use of NP-
1815-PX in a research and development setting.

Core Properties of NP-1815-PX Sodium
Property Value Reference

Molecular Formula C₂₁H₁₃N₄NaO₃S [1]

Molecular Weight 424.41 g/mol [1]

CAS Number 1239578-80-3 [1]

Appearance Solid

Purity >98% (typical)

Solubility in DMSO
NP-1815-PX sodium exhibits high solubility in DMSO. The following table summarizes the

available quantitative data.
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Parameter Value Conditions and Notes

Solubility 250 mg/mL
Requires sonication for

dissolution.[1][2]

Molar Concentration 589.05 mM

Calculated based on a

molecular weight of 424.41

g/mol .

Note on DMSO Quality: The hygroscopic nature of DMSO can significantly impact the solubility

of NP-1815-PX. It is strongly recommended to use newly opened, anhydrous DMSO for the

preparation of stock solutions.

Recommended Dissolution Protocol
To achieve the maximum solubility of NP-1815-PX in DMSO, the following procedure is

recommended:

Weigh the desired amount of NP-1815-PX sodium into a suitable vial.

Add the appropriate volume of fresh, anhydrous DMSO.

Warm the vial to 37°C.

Agitate the solution in an ultrasonic bath until the compound is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.
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NP-1815-PX Dissolution Workflow
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Kinetic Solubility Assay Workflow
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HPLC-Based Stability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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